N-(2,4-dimethoxyphenyl)-2-(6-ethoxy-3-(4-fluorobenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[6-ethoxy-3-(4-fluorobenzoyl)-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C28H25FN2O6/c1-4-37-20-10-12-24-21(13-20)28(34)22(27(33)17-5-7-18(29)8-6-17)15-31(24)16-26(32)30-23-11-9-19(35-2)14-25(23)36-3/h5-15H,4,16H2,1-3H3,(H,30,32)
• InChI Key: FOECQLWKOSVUTI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=C(C=C3)F)CC(=O)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C28H25FN2O6
• Molecular Weight: 504.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(6-ethoxy-3-(4-fluorobenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C28H25FN2O6 and its molecular weight is 504.514. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Properties

• Studies on similar compounds have investigated the structural aspects, including the formation of salts and inclusion compounds with mineral acids, and their properties such as fluorescence emission and gel formation. These studies contribute to understanding the chemical behavior and potential applications of the compound (Karmakar, Sarma, & Baruah, 2007).

Synthesis and Biological Activity

• Research on analogous compounds includes the development of synthetic pathways for potential anticancer agents, such as quinazolinone analogues, indicating the potential of these compounds in drug discovery and development (Al-Suwaidan et al., 2016). Moreover, studies on the synthesis of compounds with isoquinoline and quinazoline frameworks reveal their analgesic, anti-inflammatory, antimicrobial, and anticancer activities, underscoring the diverse therapeutic potentials of such compounds (Yusov et al., 2019).

Molecular Docking and Metabolite Identification

• Molecular docking studies of similar compounds have provided insights into their potential mechanisms of action, such as inhibition of enzymes or interaction with biological targets, which is crucial for the development of new drugs (Mehta et al., 2019). Additionally, research on the metabolism of P-glycoprotein inhibitors related to the compound helps in understanding the metabolic pathways, which is essential for assessing safety, efficacy, and potential drug-drug interactions (Paek et al., 2006).